2-(Carbazole-9-sulfonyl)-benzoic acid

• Molecular Formula: C19H13NO4S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 2-carbazol-9-ylsulfonylbenzoic acid
• InChI: InChI=1S/C19H13NO4S/c21-19(22)15-9-3-6-12-18(15)25(23,24)20-16-10-4-1-7-13(16)14-8-2-5-11-17(14)20/h1-12H,(H,21,22)
• InChI Key: WVHKYPINALNKJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2S(=O)(=O)C4=CC=CC=C4C(=O)O

Description

2-(Carbazole-9-sulfonyl)-benzoic acid is a carbazole-derived compound featuring a sulfonyl group bridging the carbazole moiety and a benzoic acid substituent. Carbazole derivatives are renowned for their applications in pharmaceuticals, organic electronics, and materials science due to their rigid aromatic structure and tunable electronic properties .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogues include:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference
2-(Carbazole-9-sulfonyl)-benzoic acid	Carbazole + sulfonyl + benzoic acid	~347.4 (estimated)	Sulfonyl linker enhances polarity; benzoic acid enables H-bonding	—
2-Benzoylbenzoic acid	Benzoyl + benzoic acid	226.23	Planar structure with conjugated carbonyl; used in coordination chemistry
2-(4-Methylbenzoyl)benzoic acid	Methylbenzoyl + benzoic acid	240.26	Methyl group increases hydrophobicity; lower ΔGbinding in receptor studies
2-(4-Methoxybenzoyl)benzoic acid	Methoxybenzoyl + benzoic acid	256.25	Methoxy group enhances electron density; moderate receptor affinity
2-(2-Chlorophenoxy)benzoic acid	Chlorophenoxy + benzoic acid	263.68	Chlorine substituent improves lipophilicity; structural mimic of estazolam
4-[3-(9H-Carbazol-9-yl)-propoxy]benzoic acid	Carbazole + propoxy + benzoic acid	375.41	Flexible propoxy linker; used in supramolecular assemblies

Key Observations :

• Sulfonyl vs. Carbonyl Linkers : The sulfonyl group in the target compound offers stronger electron-withdrawing effects and hydrogen-bond acceptor capacity compared to carbonyl groups in benzoyl derivatives .
• Substituent Impact : Methyl and methoxy groups on benzoyl derivatives reduce binding affinity (ΔGbinding) to receptors like T1R3, suggesting steric or electronic interference with ligand-receptor interactions .

Physicochemical Properties

• Solubility and Extraction: Benzoic acid derivatives with electron-withdrawing groups (e.g., sulfonyl, chloro) exhibit lower aqueous solubility but higher organic-phase partitioning. For example, benzoic acid and phenol are extracted faster than acetic acid due to favorable distribution coefficients (log P) . The sulfonyl group in the target compound may further enhance membrane-phase solubility compared to carboxylic acid analogues .
• Acidity : The benzoic acid moiety (pKa ~4.2) dominates acidity, but electron-withdrawing sulfonyl groups can lower the pKa, increasing ionization at physiological pH .